Cas no 4403-89-8 (Acid Blue 47)
Acid Blue 47 structure
Product Name:Acid Blue 47
CAS No:4403-89-8
MF:C22H17N2NaO5S
MW:444.43555521965
CID:85022
PubChem ID:23678882
Update Time:2025-04-18
Acid Blue 47 Chemical and Physical Properties
Names and Identifiers
-
- Acid Blue 47
- SOLWAY BLUE RN
- Blue E-RL
- C.I.ACIDBLUE47
- Cyananthrol R
- Cyanthrol R
- Sandolan Blue E-RL.
- NS00082888
- C.I. 62085
- CI 62085
- Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, sodium salt
- sodium;2-[(4-amino-3-methyl-9,10-dioxoanthracen-1-yl)amino]-5-methylbenzenesulfonate
- DTXSID5063443
- FT-0756823
- Acid Blue 47
- 4403-89-8
- Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, monosodium salt
- Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, sodium salt (1:1)
- Benzenesulfonic acid, 2-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, monosodium salt
- EINECS 224-545-0
- C.I. Acid Blue 47
- Benzenesulfonic acid, 2-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, sodium salt (1:1)
- W8RGM644MX
- Acid Leather Blue CR
- Sodium 4-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate
- sodium 2-(4-amino-3-methyl-9,10-dioxo-9,10-dihydroanthracen-1-ylamino)-5-methylbenzenesulfonate
-
- Inchi: 1S/C22H18N2O5S.Na/c1-11-7-8-15(17(9-11)30(27,28)29)24-16-10-12(2)20(23)19-18(16)21(25)13-5-3-4-6-14(13)22(19)26;/h3-10,24H,23H2,1-2H3,(H,27,28,29);/q;+1/p-1
- InChI Key: BADRBIXUSUCBEG-UHFFFAOYSA-M
- SMILES: S(C1C=C(C)C=CC=1NC1C=C(C)C(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)N)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 444.07600
- Monoisotopic Mass: 444.075587
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 800
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 137.77000
- LogP: 5.04370
Acid Blue 47 Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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